Cas no 1036990-36-9 (1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine)

• Product name: 1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine
• CAS No: 1036990-36-9
• MF: C₁₉H₂₉BN₂O₃
• MW: 344.256165266037
• MDL: MFCD22415367
• CID: 4568926

1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine
• [3-(4-Ethylpiperazine-1-carbonyl)phenyl]boronic acid pinacol ester
• Methanone, (4-ethyl-1-piperazinyl)[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine

• MDL： MFCD22415367
• Inchi： 1S/C19H29BN2O3/c1-6-21-10-12-22(13-11-21)17(23)15-8-7-9-16(14-15)20-24-18(2,3)19(4,5)25-20/h7-9,14H,6,10-13H2,1-5H3
• InChI Key： NDFDGLGYGBPOHY-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC)CC1)(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O

1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-Ethyl-4-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylpiperazine

Comprehensive Overview of 1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine (CAS No. 1036990-36-9)

1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine, with the CAS number 1036990-36-9, is a specialized boron-containing compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and organic synthesis. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for boron-based intermediates like 1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine has surged due to their pivotal role in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in drug development. The compound's unique structure allows for precise molecular editing, making it a valuable tool for medicinal chemists.

The synthesis of CAS 1036990-36-9 involves multi-step organic reactions, often starting from commercially available piperazine and boronic acid derivatives. Its high purity and stability under ambient conditions make it suitable for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Notably, its low toxicity profile and compatibility with aqueous environments align with the growing emphasis on green chemistry and sustainable synthesis.

From an industrial perspective, 1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine is often discussed in the context of patent literature and intellectual property related to kinase inhibitors and GPCR modulators. Its structural flexibility enables the design of next-generation small molecules, addressing challenges in drug resistance and selectivity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with ICH guidelines.

Emerging trends in AI-driven drug discovery have further highlighted the importance of CAS 1036990-36-9. Computational models frequently utilize its boronate ester group to predict binding affinities and ADME properties. Additionally, its compatibility with click chemistry platforms makes it a candidate for biomarker development and diagnostic imaging. As the scientific community continues to explore precision medicine, this compound is poised to play a critical role in advancing personalized therapeutics.

In summary, 1-Ethyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine (1036990-36-9) represents a convergence of cutting-edge chemistry and biomedical innovation. Its applications span from catalysis to drug delivery systems, reflecting the interdisciplinary nature of modern research. For laboratories and manufacturers, sourcing high-quality batches with documented COA (Certificate of Analysis) is essential to ensure reproducibility and compliance with regulatory standards.